Cas no 2229098-35-3 (3-bromo-2-(3-hydroxy-2,2-dimethylpropyl)phenol)

• Product Name: 3-bromo-2-(3-hydroxy-2,2-dimethylpropyl)phenol
• CAS No: 2229098-35-3
• MF: C₁₁H₁₅BrO₂
• MW: 259.139602899551
• CID: 5929879
• PubChem ID: 165671577
• Update Time: 2025-06-14

3-bromo-2-(3-hydroxy-2,2-dimethylpropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(3-hydroxy-2,2-dimethylpropyl)phenol
• EN300-1927385
• 2229098-35-3

• Inchi： 1S/C11H15BrO2/c1-11(2,7-13)6-8-9(12)4-3-5-10(8)14/h3-5,13-14H,6-7H2,1-2H3
• InChI Key： BVLASENRFAGEHA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1CC(C)(C)CO)O

Computed Properties

• Exact Mass: 258.02554g/mol
• Monoisotopic Mass: 258.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-bromo-2-(3-hydroxy-2,2-dimethylpropyl)phenol

Research Briefing on 3-bromo-2-(3-hydroxy-2,2-dimethylpropyl)phenol (CAS: 2229098-35-3): Recent Advances and Applications

The compound 3-bromo-2-(3-hydroxy-2,2-dimethylpropyl)phenol (CAS: 2229098-35-3) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This phenolic derivative, characterized by a brominated aromatic ring and a hydroxy-substituted dimethylpropyl side chain, exhibits unique physicochemical properties that make it a promising candidate for further research. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, particularly in the context of antimicrobial and anti-inflammatory applications.

One of the key advancements in the study of this compound is its improved synthetic route, which has been optimized for higher yield and purity. Researchers have reported a multi-step synthesis involving bromination of the phenolic precursor followed by selective functionalization of the side chain. The availability of this compound in high purity has facilitated more detailed pharmacological evaluations, including in vitro and in vivo studies to assess its bioactivity.

In terms of biological activity, 3-bromo-2-(3-hydroxy-2,2-dimethylpropyl)phenol has demonstrated notable antimicrobial properties against a range of Gram-positive and Gram-negative bacteria. Mechanistic studies suggest that its activity may be linked to disruption of bacterial cell membranes and inhibition of essential enzymatic pathways. Additionally, preliminary data indicate potential anti-inflammatory effects, possibly mediated through modulation of cytokine production and NF-κB signaling. These findings position the compound as a valuable scaffold for the development of novel therapeutic agents.

Recent research has also explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) characteristics. Early results suggest favorable bioavailability and metabolic stability, although further optimization may be required to enhance its therapeutic index. Computational modeling and structure-activity relationship (SAR) studies are underway to identify derivatives with improved efficacy and reduced toxicity.

Looking ahead, the potential applications of 3-bromo-2-(3-hydroxy-2,2-dimethylpropyl)phenol extend beyond its immediate biological activities. Its unique chemical structure makes it a candidate for use in drug delivery systems, where it could serve as a carrier or targeting moiety. Furthermore, its role in combinatorial chemistry and high-throughput screening platforms highlights its versatility as a building block for drug discovery.

In conclusion, the ongoing research on 3-bromo-2-(3-hydroxy-2,2-dimethylpropyl)phenol underscores its significance in the field of chemical biology and pharmaceutical sciences. Continued investigation into its mechanisms of action, synthetic optimization, and therapeutic potential will likely yield valuable insights and novel applications. This compound represents a compelling example of how targeted chemical modifications can lead to the discovery of bioactive molecules with broad utility in medicine.